Alisol B acetate

• Molecular Formula: C32H50O5
• Molecular Weight: 514.7 g/mol
• InChI: InChI=1S/C32H50O5/c1-18(16-23(36-19(2)33)27-29(5,6)37-27)20-10-14-31(8)21(20)17-22(34)26-30(7)13-12-25(35)28(3,4)24(30)11-15-32(26,31)9/h18,22-24,26-27,34H,10-17H2,1-9H3/t18-,22+,23?,24+,26+,27-,30+,31+,32+/m1/s1
• InChIKey: NLOAQXKIIGTTRE-HGZQROFSSA-N

Alisol B 23-Acetate Overview

Alisol B acetate (also known as alisol B 23-acetate) is a specific, naturally-derived protostane-type triterpenoid found within the rhizomes of the Alisma plant species [1]. Unlike a broad extract, this compound is a defined, quantifiable molecular entity (CAS No. 26575-95-1, molecular formula C₃₂H₅₀O₅) and serves as the established pharmacopoeial marker compound for quality control of the botanical material Alismatis Rhizoma [2]. As a specialized research tool, it represents a focused point of entry for investigating a specific pharmacological profile distinct from its parent molecule, alisol B, and its closely related analog, alisol A 24-acetate .

1

Protostane triterpenoid for multi-pathway target engagement studies (HMG-CoA reductase, FXR, nAChR)

2

Natural prodrug: acetate form may influence metabolic stability via serine hydrolase-mediated hydrolysis to alisol B

3

Positional acetylation (C-23) defines target binding profile; confirm analog identity for research model

• [1] Xu, F., Wu, Q. N., Chen, J., Gu, W., Fang, F., Zhang, L. Q., & Zhao, B. (2014). The binding mechanisms of plasma protein to active compounds in Alismaorientale rhizomes (Alismatis Rhizoma). Bioorganic & Medicinal Chemistry Letters, 24(17), 4099-4105. View Source
• [2] Baek, M. E., Lee, Y. J., & Won, J. H. (2017). Content and Stability of Alisol B, Alisol B acetate in Alismatis Rhizoma. Korean Journal of Pharmacognosy, 48(4), 343-349. View Source

Alisol B 23-Acetate Substitution Risks

Substituting alisol B acetate with its closest analogs, such as the non-acetylated alisol B or the positional isomer alisol A 24-acetate, is scientifically unsound due to quantifiable differences in bioactivity, target engagement, and pharmacological behavior. Structural nuances, such as the presence and position of the acetate group at C-23, are not minor modifications; they directly dictate distinct interactions with protein targets like HMG-CoA reductase [1] and hemoglobin [2], leading to varying potency and binding affinities. Furthermore, the acetylated derivative exhibits a fundamentally different stability profile over time compared to its parent molecule, which impacts both its use as a long-term reference standard and the reproducibility of experimental results [3]. Selecting the correct molecule is therefore critical for ensuring experimental validity and achieving meaningful, reproducible scientific outcomes.

Target

Potential Substitute

Risk Summary

Alisol B 23-acetate (C23-acetyl)

Alisol A 24-acetate (C24-acetyl)

Acetylation site difference may reduce HMG-CoA reductase binding affinity and enzyme inhibition

Alisol B 23-acetate (C23-acetyl)

Alisol C 23-acetate (C16-carbonyl)

C-16 oxidation may lower ion channel modulatory potency and alter target selectivity

Alisol B 23-acetate (prodrug)

Alisol B (deacetylated)

Equivalent FXR agonism, but cell-line-dependent potency divergence; verify target cell model

• [1] Xu, F., Yu, J., Chen, J., Wu, Q., & Gu, W. (2016). The Cholesterol-Lowering Effect of Alisol Acetates Based on HMG-CoA Reductase and Its Molecular Mechanism. Evidence-Based Complementary and Alternative Medicine, 2016, 4753852. View Source
• [2] Xu, F., Wu, Q. N., Chen, J., Gu, W., Fang, F., Zhang, L. Q., & Zhao, B. (2014). The binding mechanisms of plasma protein to active compounds in Alismaorientale rhizomes (Alismatis Rhizoma). Bioorganic & Medicinal Chemistry Letters, 24(17), 4099-4105. View Source
• [3] Baek, M. E., Lee, Y. J., & Won, J. H. (2017). Content and Stability of Alisol B, Alisol B acetate in Alismatis Rhizoma. Korean Journal of Pharmacognosy, 48(4), 343-349. View Source

Alisol B 23-Acetate Comparative Evidence

HMG-CoA Reductase Binding Affinity

Alisol B acetate (ABA) demonstrates superior potency in inhibiting the key cholesterol synthesis enzyme HMG-CoA reductase when directly compared to its structural analog, alisol A 24-acetate (AAA). This difference is statistically significant and highlights a functional advantage conferred by the specific position of the acetate group [1].

HMG-CoA reductase binding affinity

Head-to-head

ΔG° −103.3 vs −2.3 KJ/mol

Reported binding free energy comparison; supports target engagement assay context

In silico molecular docking, PDB: 1HW9

Evidence Dimension	Inhibition of HMG-CoA reductase activity
Target Compound Data	Stronger inhibitory effect than comparator
Comparator Or Baseline	Alisol A 24-acetate
Quantified Difference	Statistically significant difference (P < 0.05)
Conditions	In vitro enzymatic assay and western blotting analysis

Why This Matters

For researchers developing lipid-lowering agents, this direct, statistically significant data establishes alisol B acetate as the more potent lead candidate for targeting HMG-CoA reductase.

• [1] Xu, F., Yu, J., Chen, J., Wu, Q., & Gu, W. (2016). The Cholesterol-Lowering Effect of Alisol Acetates Based on HMG-CoA Reductase and Its Molecular Mechanism. Evidence-Based Complementary and Alternative Medicine, 2016, 4753852. View Source

α3β4 nACh Receptor Inhibition

In a direct comparative study, alisol B acetate exhibited a significantly stronger binding affinity for plasma proteins than alisol A 24-acetate, as determined by ultrafiltration combined with HPLC analysis. Molecular modeling confirmed this difference is driven by the distinct structural features of their side chains [1].

α3β4 nACh receptor inhibition

Head-to-head

IC50 2.6 μM (alisol B 23-acetate) vs 3.5 μM (alisol C 23-acetate)

Reported ion channel inhibition context; supports nACh receptor pharmacology studies

Two-electrode voltage-clamp, Xenopus oocytes

Evidence Dimension	Binding affinity to rat plasma protein
Target Compound Data	Higher binding rate
Comparator Or Baseline	Alisol A 24-acetate
Quantified Difference	Stronger binding (quantified by higher binding rate)
Conditions	Ultrafiltration with HPLC analysis and molecular modeling

Why This Matters

This data is crucial for medicinal chemists and DMPK scientists, as plasma protein binding is a primary determinant of a compound's free fraction, volume of distribution, and half-life, directly impacting in vivo efficacy predictions.

• [1] Xu, F., Wu, Q. N., Chen, J., Gu, W., Fang, F., Zhang, L. Q., & Zhao, B. (2014). The binding mechanisms of plasma protein to active compounds in Alismaorientale rhizomes (Alismatis Rhizoma). Bioorganic & Medicinal Chemistry Letters, 24(17), 4099-4105. View Source

Cancer Cell Line Selectivity

Alisol B acetate uniquely induces apoptotic cell death through the activation of both initiator caspase-8 (extrinsic pathway) and caspase-9 (intrinsic pathway), a dual mechanism not uniformly observed across the broader alisol class. This is coupled with Bax up-regulation and nuclear translocation, leading to executor caspase-3 activation .

Cancer cell line selectivity

Head-to-head

MCF-7 IC50 13.56 vs 6.66 μM (alisol B); HepG2/MDA-MB-231 within ~10%

Cell-line-dependent response; supports cell-model endpoint review

Flow cytometry apoptosis confirmation

Evidence Dimension	Mechanism of apoptosis induction
Target Compound Data	Activates both caspase-8 (extrinsic) and caspase-9 (intrinsic) pathways, leading to caspase-3 activation.
Comparator Or Baseline	General class of alisol triterpenoids (implied baseline of single or different pathway activation)
Quantified Difference	Dual extrinsic and intrinsic pathway engagement versus single pathway or different mechanisms in other alisols.
Conditions	Human hormone-resistant prostate cancer PC-3 cells, concentration- and time-dependent manner.

Why This Matters

For oncology research, the ability to robustly engage both major apoptotic pathways from a single molecular scaffold is a highly desirable and distinct feature, making this compound a valuable tool for studying cell death mechanisms.

FXR Agonist Prodrug Equivalence

A 24-month stability study revealed a critical difference in the long-term behavior of the compounds: while the content of alisol B remained relatively stable, the content of alisol B acetate underwent a significant decrease over the same period [1]. This finding directly led to its selection as the marker compound with a specific, time-sensitive content threshold for quality control.

FXR agonist prodrug equivalence

Method context

Equipotent FXR transactivation; hydrolyzed by hBchE, CES, and hSA

Prodrug equivalency context; supports FXR pathway studies

Human plasma and hepatic S9 fractions; cellular reporter assay

Evidence Dimension	Content stability over 24 months
Target Compound Data	Significantly decreased content
Comparator Or Baseline	Alisol B
Quantified Difference	Significant decrease observed for the acetate, while the non-acetylated form was stable.
Conditions	Stability investigation over 24 months using HPLC-PDA analysis

Why This Matters

This directly impacts procurement decisions for reference standards and long-term studies. Knowing the acetate form degrades over time requires specific storage considerations and sourcing from reputable suppliers, whereas the non-acetylated form is more stable. The compound's instability is the very reason it was chosen as a key quality control marker, with a defined minimum content of 0.05%.

• [1] Baek, M. E., Lee, Y. J., & Won, J. H. (2017). Content and Stability of Alisol B, Alisol B acetate in Alismatis Rhizoma. Korean Journal of Pharmacognosy, 48(4), 343-349. View Source

HMG-CoA Reductase Enzyme Inhibition

In a comprehensive study isolating 14 protostane-type triterpenoids, alisol B acetate (compound 4) was one of the most potent antiproliferative agents. Its IC₅₀ values against HepG2, MDA-MB-231, and MCF-7 cancer cell lines were 18.01, 15.97, and 13.56 μM, respectively, which are comparable to, though slightly less potent than, its parent molecule, alisol B (IC₅₀: 16.28, 14.47, 6.66 μM) .

HMG-CoA reductase enzyme inhibition

Head-to-head

In vivo dose-dependent inhibition greater than alisol A 24-acetate (reported P

Reported enzyme activity model context; supports lipid endpoint interpretation

Hyperlipidemic mouse model; oral dosing 3 weeks

Evidence Dimension	Antiproliferative activity (IC₅₀)
Target Compound Data	HepG2: 18.01 μM; MDA-MB-231: 15.97 μM; MCF-7: 13.56 μM
Comparator Or Baseline	Alisol B: HepG2 (16.28 μM), MDA-MB-231 (14.47 μM), MCF-7 (6.66 μM)
Quantified Difference	Alisol B acetate is 1.1x, 1.1x, and 2.0x less potent than alisol B in the respective cell lines.
Conditions	In vitro cytotoxicity assay (MTT assay) against human cancer cell lines.

Why This Matters

This head-to-head data provides a clear quantitative basis for selecting alisol B acetate over alisol B when a compound with slightly lower potency but potentially more favorable other properties (like solubility or stability) is desired, or when studying structure-activity relationships of the acetate moiety.

Potent Modulation of α3β4 nACh Receptors: A Quantified Activity with Functional Implications

In a functional assay using Xenopus oocytes expressing the α3β4 nicotinic acetylcholine receptor, alisol B acetate demonstrated potent inhibitory activity with an IC₅₀ of 2.6 ± 0.7 μM. This value situates it between the potency of alisol A (IC₅₀: 1.7 ± 0.1 μM) and alisol C 23-acetate (IC₅₀: 3.5 ± 0.3 μM), and it is marginally more potent than its non-acetylated counterpart, alisol B (IC₅₀: 2.8 ± 0.5 μM) [1].

Evidence Dimension	Inhibition of α3β4 nACh receptor current (IC₅₀)
Target Compound Data	2.6 ± 0.7 μM
Comparator Or Baseline	Alisol B (2.8 ± 0.5 μM) and Alisol C 23-acetate (3.5 ± 0.3 μM)
Quantified Difference	Alisol B acetate is 1.1x more potent than alisol B and 1.3x more potent than alisol C 23-acetate.
Conditions	Two-electrode voltage-clamp technique on α3β4 nACh receptor cRNA-injected Xenopus oocytes.

Why This Matters

This data is essential for researchers investigating the pharmacological basis of Alisma rhizome's traditional uses or exploring novel ligands for nACh receptors. It provides a quantitative, rank-ordered potency for selecting the optimal compound for mechanistic studies.

• [1] Kim, K. H., et al. (2016). The regulatory effect of Alisma Rhizomes and their triterpenoids on α3β4 nicotinic acetylcholine receptor activity. Oriental Pharmacy and Experimental Medicine, 16(4), 287-291. View Source

Alisol B 23-Acetate Research Applications

HMG-CoA Reductase in Hyperlipidemia Research

Alisol B acetate is the designated pharmacopoeial marker compound for the botanical material Alismatis Rhizoma. Its procurement is essential for analytical chemists and quality control (QC) laboratories in the dietary supplement and herbal medicine industries to validate raw materials and finished products. The established threshold of ≥0.05% content [1] and its documented long-term stability profile [1] make it the definitive reference standard for HPLC-based assays, replacing non-specific or less stable markers.

FXR Hepatoprotection & Cholestasis

For drug discovery programs targeting hyperlipidemia or NASH, alisol B acetate serves as a well-characterized starting point for structure-activity relationship (SAR) studies. Its demonstrably higher potency in inhibiting HMG-CoA reductase compared to alisol A 24-acetate [1], combined with its established in vivo efficacy in NASH models [2], makes it a superior lead scaffold for medicinal chemists to design and synthesize novel derivatives with improved pharmacokinetic and pharmacodynamic profiles.

α3β4 nACh Receptor Modulation

Cancer biologists should prioritize this compound for studies focused on the intersection of ER stress, autophagy, and apoptotic pathways. Its unique ability to concurrently activate both the extrinsic (caspase-8) and intrinsic (caspase-9) apoptotic pathways [1] distinguishes it from other triterpenoids. Its quantifiable antiproliferative IC₅₀ values against a panel of cancer cell lines (e.g., MCF-7, HepG2, MDA-MB-231) [2] provide a reliable and reproducible benchmark for downstream mechanistic investigations into cell death mechanisms.

Cancer Cell Line Panel Screening

DMPK scientists can leverage alisol B acetate to study the impact of specific structural features (i.e., the C-23 acetate group) on plasma protein binding. Direct comparative evidence shows it binds more strongly to plasma proteins like hemoglobin than alisol A 24-acetate [1]. This property makes it a valuable tool compound for investigating how side-chain modifications influence drug disposition, free fraction, and overall pharmacokinetic behavior in vivo.

Application

Selection Property

Validation Focus

HMG-CoA reductase mechanism in lipid metabolism models

Binding free energy comparison

Enzyme activity and lipid endpoints in rodent models

FXR transactivation and hepatic model studies

Prodrug hydrolysis context

FXR target engagement and liver endpoint profiling

α3β4 nACh receptor pharmacology studies

Ion channel inhibition profile

Electrophysiology endpoint analysis

Cancer cell-line response profiling

Cell-type-specific potency review

Proliferation and apoptosis endpoint comparison

• [1] Baek, M. E., Lee, Y. J., & Won, J. H. (2017). Content and Stability of Alisol B, Alisol B acetate in Alismatis Rhizoma. Korean Journal of Pharmacognosy, 48(4), 343-349. View Source
• [2] Xu, F., Yu, J., Chen, J., Wu, Q., & Gu, W. (2016). The Cholesterol-Lowering Effect of Alisol Acetates Based on HMG-CoA Reductase and Its Molecular Mechanism. Evidence-Based Complementary and Alternative Medicine, 2016, 4753852. View Source
• [3] Xu, F., Wu, Q. N., Chen, J., Gu, W., Fang, F., Zhang, L. Q., & Zhao, B. (2014). The binding mechanisms of plasma protein to active compounds in Alismaorientale rhizomes (Alismatis Rhizoma). Bioorganic & Medicinal Chemistry Letters, 24(17), 4099-4105. View Source